cis-2,4-Dimethyl-azetidine
Overview
Description
Cis-2,4-Dimethyl-azetidine is a useful research compound. Its molecular formula is C5H11N and its molecular weight is 85.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Piperidin-4-ones
cis-2-(2-Bromo-1,1-dimethylethyl)azetidines were used to synthesize novel 5,5-dimethylpiperidin-4-ones through ring expansion–oxidation protocol. This process also yielded several 5,5-nor-dimethyl analogues of piperidin-4-ones and enabled both diastereoselective and enantioselective reductions of the carbonyl function in piperidin-4-ones (Mollet et al., 2013).
Formation of 1,3‐Thiazolidine‐dicarboxylates
The reaction of various thioketones with cis- and trans-isomers of dimethyl 1-(4-methoxyphenyl)-aziridine-2,3-dicarboxylate in certain conditions led to the formation of spirocyclic cycloadducts and 1,3-thiazolidine-2,4-dicarboxylates. This process involved an isomerization of the intermediate azomethine ylide (Mlostoń et al., 2002).
Synthesis of cis-3,4-Disubstituted Piperidines
The reactivity of 2-(2-mesyloxyethyl)azetidines was evaluated, leading to the stereoselective preparation of new azaheterocycles, including 4-acetoxy-, 4-hydroxy-, 4-bromo-, and 4-formyloxypiperidines. This synthesis serves as an alternative for preparing 3,4-disubstituted 5,5-dimethylpiperidines, offering easy access to 5,5-nor-dimethyl analogues valuable in medicinal chemistry (Mollet et al., 2011).
Synthesis of Stereodefined Piperidines
cis-2-(2-Bromo-1,1-dimethylethyl)azetidines were used as building blocks for synthesizing stereodefined 4-bromo-, 4-fluoro-, 4-acetoxy-, and 4-hydroxypiperidines. This involved the formation of bicyclic azetidinium intermediates undergoing ring opening by various nucleophiles (Mollet et al., 2012).
Conversion of N-arylsulfonylaziridines to N-arylsulfonylazetidines
The reaction of N-arylsulfonylaziridines with dimethyloxosulfonium methylide leads to azetidines stereospecifically, with the cis-aziridines yielding the trans-azetidines and vice versa. This reaction mechanism is based on an SN2-1,4-elimination mechanism (Nadir et al., 1989).
Lysergamides of Isomeric 2,4-Dimethylazetidines
Lysergic acid amides were prepared from cis-2,4-dimethyl azetidine, leading to conformationally constrained analogues of LSD-25. Pharmacological evaluation of these compounds showed notable LSD-like behavioral activity, indicating potential in neuropsychopharmacology research (Nichols et al., 2002).
Modulators of the N-Methyl-D-Aspartate Receptor
cis-Azetidine-2,4-dicarboxylic acid was found to be potent in potentiating glutamate, aspartate, or NMDA stimulated calcium uptake at the NMDA receptor, indicating its relevance in neuropharmacological studies (Kozikowski et al., 1990).
Properties
IUPAC Name |
(2S,4R)-2,4-dimethylazetidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N/c1-4-3-5(2)6-4/h4-6H,3H2,1-2H3/t4-,5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YPIDADKMTAZBST-SYDPRGILSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@@H](N1)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
85.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.